(E)-3-cyclopropyl-N'-((E)-3-(2-methoxyphenyl)allylidene)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 5-cyclopropyl-N-[(E)-[(E)-3-(2-methoxyphenyl)prop-2-enylidene]amino]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C17H18N4O2/c1-23-16-7-3-2-5-13(16)6-4-10-18-21-17(22)15-11-14(19-20-15)12-8-9-12/h2-7,10-12H,8-9H2,1H3,(H,19,20)(H,21,22)/b6-4+,18-10+
• InChI Key: DVWGLZJNNAOXSJ-SRFURKKRSA-N
• Canonical SMILES: COC1=CC=CC=C1C=CC=NNC(=O)C2=NNC(=C2)C3CC3
• Isomeric SMILES: COC1=CC=CC=C1/C=C/C=N/NC(=O)C2=NNC(=C2)C3CC3
• Molecular Formula: C17H18N4O2
• Molecular Weight: 310.35 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “(E)-3-cyclopropyl-N’-((E)-3-(2-methoxyphenyl)allylidene)-1H-pyrazole-5-carbohydrazide” are not directly available from the search results.

Scientific Research Applications

Corrosion Protection

One significant application of carbohydrazide-pyrazole compounds is in the corrosion protection of metals. Paul et al. (2020) studied the adsorption and corrosion protection behavior of similar compounds on mild steel in acidic solutions. The research demonstrated that these compounds exhibit high inhibition efficiency, suggesting their potential as protective agents against metal corrosion in industrial applications (Paul, Yadav, & Obot, 2020).

Molecular Docking and Spectroscopic Studies

Karrouchi et al. (2021) conducted structural, molecular docking, and spectroscopic studies on a derivative, highlighting its potential as an anti-diabetic agent. The research underscores the compound's capacity for molecular interactions with biological targets, indicating its relevance in the development of therapeutic agents (Karrouchi et al., 2021).

Synthesis and Structural Analysis

Research on the synthesis and structural analysis of pyrazole derivatives provides insights into their chemical properties and potential applications. For instance, Mahesha et al. (2021) explored the formation of dihydropyrazoles from simple precursors, contributing to the understanding of pyrazole chemistry and its applications in synthesizing novel compounds with specific characteristics (Mahesha et al., 2021).

Antimicrobial and Antioxidant Activity

Bonacorso et al. (2012) synthesized a series of trifluoromethyl-containing carbohydrazides with antimicrobial and antioxidant properties. This research highlights the potential of such compounds in the development of new pharmaceuticals with desired biological activities (Bonacorso et al., 2012).

Catalytic and Synthetic Applications

Yao et al. (2012) reported on a tandem reaction catalyzed by silver and rhodium, leading to the synthesis of pyrazolo[5,1-a]isoquinolines. This study underscores the utility of pyrazole derivatives in catalysis and organic synthesis, offering a pathway to complex heterocyclic structures (Yao et al., 2012).